Cas no 2168053-86-7 ((N-cyclopropylhydrazinecarbonyl)methyl acetate)

• Product Name: (N-cyclopropylhydrazinecarbonyl)methyl acetate
• CAS No: 2168053-86-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6264164
• PubChem ID: 165959960
• Update Time: 2025-07-09

(N-cyclopropylhydrazinecarbonyl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (N-cyclopropylhydrazinecarbonyl)methyl acetate
• EN300-1276162
• 2168053-86-7

• Inchi： 1S/C7H12N2O3/c1-5(10)12-4-7(11)9(8)6-2-3-6/h6H,2-4,8H2,1H3
• InChI Key： CGUNHJFYZKZGFP-UHFFFAOYSA-N
• SMILES： O=C(COC(C)=O)N(C1CC1)N

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on (N-cyclopropylhydrazinecarbonyl)methyl acetate

Introduction to (N-Cyclopropylhydrazinecarbonyl)Methyl Acetate (CAS No. 2168053-86-7)

(N-Cyclopropylhydrazinecarbonyl)methyl acetate, also known by its CAS number 2168053-86-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been studied extensively for its potential applications in drug development, particularly in the design of bioactive molecules with specific pharmacokinetic profiles. The structure of this compound is characterized by a hydrazinecarbonyl group attached to a cyclopropyl ring, which is further connected to a methyl acetate moiety. This unique combination of functional groups makes it a versatile building block in organic synthesis.

The synthesis of (N-Cyclopropylhydrazinecarbonyl)methyl acetate involves a series of well-defined chemical reactions, including the formation of the hydrazine derivative and subsequent acetylation steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored various reaction conditions to optimize the yield and purity of the product, ensuring its suitability for high-throughput screening and other demanding applications.

In terms of biological activity, (N-Cyclopropylhydrazinecarbonyl)methyl acetate has shown promise as a precursor for bioactive molecules with potential therapeutic applications. Studies have demonstrated that the cyclopropyl group can enhance the pharmacokinetic properties of the compound, such as absorption and bioavailability, while the hydrazinecarbonyl group contributes to its reactivity in biochemical systems. These findings have led to further investigations into its role as an intermediate in the synthesis of complex molecules with targeted biological activities.

The application of (N-Cyclopropylhydrazinecarbonyl)methyl acetate extends beyond pharmaceuticals, with potential uses in agrochemicals and materials science. For instance, its ability to form stable bonds under mild conditions makes it a valuable reagent in the construction of advanced materials, such as polymers and nanoparticles. Additionally, recent research has highlighted its role in catalytic processes, where it serves as an efficient ligand or catalyst in asymmetric synthesis.

From an environmental standpoint, understanding the degradation pathways and ecological impact of (N-Cyclopropylhydrazinecarbonyl)methyl acetate is crucial for ensuring sustainable practices in its production and use. Studies have shown that under certain conditions, this compound can undergo hydrolysis or microbial degradation, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental fate and assess its potential risks to ecosystems.

In conclusion, (N-Cyclopropylhydrazinecarbonyl)methyl acetate (CAS No. 2168053-86-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond.